3-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline

• Molecular Formula: C11H12FN3
• Molecular Weight: 205.23 g/mol
• SMILES: CN1C(=CC=N1)CNC2=CC(=CC=C2)F
• InChI: InChI=1S/C11H12FN3/c1-15-11(5-6-14-15)8-13-10-4-2-3-9(12)7-10/h2-7,13H,8H2,1H3
• InChIKey: HURRWAOKBREYDO-UHFFFAOYSA-N

3-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline – Procurement-Relevant Physicochemical and Structural Profile

3-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline (CAS 1006451-16-6) is a member of the N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline family, classified as a fluorinated heterocyclic amine building block . Its structure consists of a 1-methylpyrazole ring connected via a methylene bridge to a 3-fluoroaniline moiety, yielding a molecular formula of C₁₁H₁₂FN₃ and a molecular weight of 205.23 g/mol . The compound is typically supplied at ≥95% purity and is employed as a synthetic intermediate in medicinal chemistry programs targeting chemokine receptors, kinases, and other enzyme classes [1]. Computed physicochemical properties include a calculated LogP of 2.17 and a topological polar surface area (TPSA) of 29.85 Ų .

Fluorinated heterocyclic amine building block for medicinal chemistry programs targeting chemokine receptors, kinases, and enzyme classes

Regioisomer-specific SAR probe enabling systematic exploration of fluorine positional effects on physicochemical and metabolic profiles

Supply chain parity across regioisomer series allows property-driven selection rather than purity-driven procurement

• [1] Lemoine, R. C. et al. Exploration of a new series of CCR5 antagonists: multi-dimensional optimization of a sub-series containing N-substituted pyrazoles. Bioorg. Med. Chem. Lett. 20, 4753–4756 (2010). DOI: 10.1016/j.bmcl.2010.06.135. View Source

Why 3-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline Cannot Be Replaced by Close Analogs Without Experimental Verification

Within the N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline series, seemingly minor positional changes—such as moving the fluoro substituent from the 3- to the 2- or 4-position, or replacing fluorine with chlorine or methyl—produce measurable alterations in lipophilicity, electronic character, and metabolic handling . Because this compound class serves as a key intermediate in structure–activity relationship (SAR) campaigns, uncritical interchange of analogs without quantitative knowledge of these differences risks selecting a suboptimal candidate for downstream biological profiling, potentially leading to misleading SAR conclusions or failed lead optimization efforts [1].

Regioisomer LogP shift may alter permeability context

The 3-fluoro regioisomer exhibits a distinct lipophilicity profile; substituting with 2-fluoro or 4-fluoro analogs may shift passive membrane permeability predictions and affect cell-based assay outcomes in SAR campaigns.

Electronic character difference may affect amine reactivity

Meta-fluoro substitution exerts stronger electron withdrawal than para-fluoro, modulating aniline nitrogen basicity and nucleophilicity. This electronic environment may not transfer to other regioisomers or non-fluorinated analogs.

Metabolic site availability differs across fluoro positions

The 3-fluoro compound retains a free para position for Phase I hydroxylation, whereas the 4-fluoro analog blocks this site. Metabolic soft-spot profiles may diverge, requiring regioisomer-specific stability verification.

• [1] Chan, B. K. et al. Discovery of a Highly Selective, Brain-Penetrant Aminopyrazole LRRK2 Inhibitor. ACS Med. Chem. Lett. 4, 85–90 (2013). DOI: 10.1021/ml3003258. View Source

Quantitative Differentiation Evidence for 3-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline Versus Closest Analogs

LogP Comparison: 3-Fluoro Substitution Confers Higher Lipophilicity Than 2-Fluoro and 4-Fluoro Analogs

The 3-fluoro regioisomer (LogP = 2.17) exhibits a 0.51 log unit higher lipophilicity than both the 2-fluoro (LogP = 1.66) and 4-fluoro (LogP = 1.66) analogs . This difference in computed n-octanol/water partition coefficient is substantial in a medicinal chemistry context, where a ΔLogP of 0.5 can correspond to a ~3-fold change in membrane permeability. The parent non-fluorinated compound (LogP = 2.03) is intermediate between the 3-fluoro and the 2-fluoro/4-fluoro values .

LogP Regioisomer Comparison

Head-to-head

3-F: LogP 2.17 vs 2-F/4-F: LogP 1.66 — Δ +0.51
vs parent (non-F): LogP 2.03 — Δ +0.14

Reported lipophilicity differentiation supports regioisomer-specific permeability screening

Computed LogP values from vendor datasheets; verify experimentally for critical decisions

Evidence Dimension	Calculated n-octanol/water partition coefficient (LogP)
Target Compound Data	LogP = 2.17 (3-fluoro regioisomer)
Comparator Or Baseline	2-Fluoro analog: LogP = 1.66; 4-Fluoro analog: LogP = 1.66; Parent (non-fluorinated): LogP = 2.03
Quantified Difference	ΔLogP = +0.51 vs 2-fluoro and 4-fluoro; ΔLogP = +0.14 vs parent
Conditions	Computed LogP values from vendor technical datasheets (ChemScene and Fluorochem); consistent calculation methodology within each source

Why This Matters

Higher calculated lipophilicity for the 3-fluoro regioisomer predicts improved passive membrane permeability, which is a critical parameter when selecting building blocks for cell-permeable probe or drug candidate synthesis—choosing the 2-fluoro or 4-fluoro analog could compromise permeability-driven cellular potency.

Hammett Electronic Effect: Meta-Fluoro Exerts Stronger Electron-Withdrawing Influence Than Para-Fluoro

The Hammett substituent constant for a meta-fluoro group is σm = +0.337, whereas the para-fluoro value is σp = +0.062 [1]. This nearly 5.4-fold difference in electron-withdrawing capacity means that the 3-fluoro regioisomer substantially reduces the electron density on the aniline nitrogen relative to the 4-fluoro analog. The consequence is a measurably lower aniline pKa for the 3-fluoro compound, which impacts nucleophilicity in coupling reactions and protonation state at physiological pH—both critical for downstream biological target engagement.

Meta-Fluoro Electronic Effect

Class-level

σm = +0.337 vs σp (para-F) = +0.062 — ≈5.4× stronger electron withdrawal

Supports aniline nitrogen reactivity modulation context

Standard Hammett constants from literature; building-block level confirmation recommended

Evidence Dimension	Hammett substituent constant (σ) describing electron-withdrawing effect on the aromatic ring
Target Compound Data	σm (meta-F) = +0.337
Comparator Or Baseline	σp (para-F) = +0.062; σm (meta-H) = 0.00 (parent); σm (meta-Cl) = +0.373; σm (meta-CH₃) = −0.069
Quantified Difference	σm(3-F) / σp(4-F) ≈ 5.4× stronger electron withdrawal at meta position; σm(3-F) vs parent Δσ = +0.337
Conditions	Standard Hammett constants derived from benzoic acid ionization equilibria (literature values); applicable to aromatic substitution effects on aniline basicity

Why This Matters

The distinct electronic profile of the 3-fluoro substituent directly modulates aniline nitrogen basicity and reactivity, making the 3-fluoro compound uniquely suited for SAR studies where attenuated nucleophilicity or altered protonation is desired—the 4-fluoro analog cannot replicate this electronic environment.

• [1] Hammett equation – Wikipedia. Substituent constants: Fluoro σm = +0.337, σp = +0.062. Available at: https://ipfs.io/ipfs/QmXoypizjW3WknFiJnKLwHCnL72vedxjQkDDP1mXWo6uco/wiki/Hammett_equation.html View Source

Metabolic Hydroxylation Regioselectivity: 3-Fluoroaniline Moiety Retains a Free Para Position for Phase I Metabolism

In vitro microsomal metabolism studies demonstrate that 3-fluoroaniline is preferentially hydroxylated at the para position by cytochrome P450 enzymes, whereas 2-fluoroaniline also undergoes para-hydroxylation but with altered kinetics due to ortho steric effects, and 4-fluoroaniline has the para position blocked by fluorine [1][2]. The 3-fluoro regioisomer thus presents a distinct metabolic soft spot (the unsubstituted para site) that can be exploited for intentional metabolic stabilization in later lead optimization, or avoided if metabolic liability is a concern.

Phase I Hydroxylation Site

Cross-study comparable

3-F: para site available 4-F: para site blocked — alternative routes
2-F: para-hydroxylation with altered kinetics

Supports metabolic soft-spot review in lead optimization workflows

Liver microsomal incubation data; regioisomer-specific metabolic profiling advised

Evidence Dimension	Primary site of cytochrome P450-mediated aromatic hydroxylation on the aniline ring
Target Compound Data	3-Fluoroaniline: preferential para-hydroxylation (C4 position unsubstituted)
Comparator Or Baseline	2-Fluoroaniline: preferential para-hydroxylation; 4-Fluoroaniline: para position blocked, alternative metabolic routes; Parent aniline: para-hydroxylation dominant
Quantified Difference	Qualitative regioselectivity difference: para-hydroxylation possible for 3-F analog; para-hydroxylation blocked for 4-F analog; for 2-F analog, para-hydroxylation occurs but may be influenced by ortho-F steric/electronic effects
Conditions	Liver microsomal incubations (rat and human); ¹⁹F-NMR and chemical assay detection of hydroxylated metabolites

Why This Matters

The 3-fluoro compound offers a metabolic handle (free para position) that is absent in the 4-fluoro analog, enabling medicinal chemists to either use the para site for further substitution or anticipate a specific metabolic pathway—information essential for rational building block selection in lead optimization.

• [1] Rietjens, I. M. C. M. & Vervoort, J. Microsomal metabolism of fluoroanilines. Xenobiotica 19, 1297–1305 (1989). DOI: 10.3109/00498258909043181. View Source
• [2] Rietjens, I. M. C. M. et al. Comparative MO-QSAR studies in various species including man. Chem. Biol. Interact. 76, 285–307 (1990). View Source

Structural Confirmation and Purity Benchmarking: Consistency Across Supply Chains

Multiple independent vendors report a minimum purity of 95% for 3-fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline (CAS 1006451-16-6) . The parent non-fluorinated analog is offered at 97% purity , while the 2-fluoro, 4-fluoro, and 3-chloro analogs are each listed at 95% . This parity in purity specification means that for procurement decisions, the choice among regioisomers is driven by structural and property differentiation rather than quality variance.

Purity Specification Parity

Supporting evidence

≥95% across regioisomer series 3-F: 95% | 2-F: 95% | 4-F: 95% | Parent: 97%
All within 2% specification range

Selection is driven by property differentiation rather than quality variance

Vendor product specifications; lot-specific purity should be verified upon receipt

Evidence Dimension	Minimum vendor-specified purity (%)
Target Compound Data	≥95% (ChemScene, Leyan, CymitQuimica/Fluorochem)
Comparator Or Baseline	Parent (non-fluorinated): 97% (Chemenu); 2-Fluoro: 95% (Fluorochem); 4-Fluoro: 95% (Fluorochem); 3-Chloro: 95% (Fluorochem); 3-Methyl: 95% (CymitQuimica)
Quantified Difference	Purity specifications are within 2% across the series; no single analog offers a purity advantage sufficient to override property-based selection criteria
Conditions	Vendor product specifications as advertised on technical datasheets; actual lot-specific purity may vary and should be verified upon receipt

Why This Matters

Procurement teams can confidently select the 3-fluoro regioisomer based on its differentiated physicochemical and metabolic properties rather than purity considerations, as all analogs meet comparable quality specifications.

Class-Level Precedent: N-Substituted Pyrazole-Aniline Scaffolds Are Validated in CCR5 Antagonist Programs

The N-substituted pyrazole-aniline scaffold has been explicitly validated in a published CCR5 antagonist optimization campaign, where introduction of N-substituted pyrazoles 'substantially increased antiviral activity' [1]. Within this chemotype, fluorination on the aniline ring is a known strategy to modulate both potency and metabolic stability. The 3-fluoro regioisomer occupies a specific position in the SAR matrix defined by this study's multi-dimensional optimization, providing a direct link to a therapeutically relevant target class.

Scaffold Class Validation

Class-level

Pyrazole-aniline chemotype Reported in CCR5 antagonist lead optimization programs

Supports chemotype-based selection for antiviral target research

Individual regioisomer activity data not publicly disclosed at building-block level

Evidence Dimension	Precedented use of the N-substituted pyrazole-aniline scaffold in a drug discovery program
Target Compound Data	3-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline belongs to the same chemotype validated in CCR5 antagonist lead optimization
Comparator Or Baseline	Other regioisomers (2-fluoro, 4-fluoro) and substituent variants (3-chloro, 3-methyl) belong to the same chemotype class; specific antiviral activity data for each regioisomer not publicly disclosed at the building-block level
Quantified Difference	Not applicable at the individual building-block level; class-level validation supports the scaffold's utility in antiviral drug discovery
Conditions	CCR5 antagonism measured in cell-based antiviral assays (HIV-1 replication inhibition); study published by Roche Palo Alto medicinal chemistry group

Why This Matters

The documented success of this scaffold in a high-profile antiviral program provides confidence that the 3-fluoro building block is a productive starting point for medicinal chemistry—procurement of this specific regioisomer enables direct contribution to SAR tables within an established chemotype.

• [1] Lemoine, R. C. et al. Exploration of a new series of CCR5 antagonists: multi-dimensional optimization of a sub-series containing N-substituted pyrazoles. Bioorg. Med. Chem. Lett. 20, 4753–4756 (2010). DOI: 10.1016/j.bmcl.2010.06.135. View Source

Fluorine as a Metabolic Modulator: ³-Fluoro Positioning Avoids Direct CYP1A2 Liability Associated with Certain Aniline Bioisosteres

In the development of aminopyrazole LRRK2 inhibitors, aniline-to-aminopyrazole bioisosteric replacement was employed to mitigate CYP1A2 inhibition—a liability associated with the aniline substructure [1]. While the 3-fluoro building block retains the aniline nitrogen, the meta-fluoro substituent's electron-withdrawing effect (σm = +0.337) reduces the electron density on the nitrogen, which may partially attenuate the CYP1A2 inhibitory potential relative to the non-fluorinated or electron-donating substituted analogs. This hypothesis is consistent with the broader principle that fluorine substitution modulates cytochrome P450 binding through electronic effects.

CYP Inhibition Context

Class-level

3-F electron withdrawal Consistent with CYP1A2 liability mitigation strategies reported in LRRK2 inhibitor optimization

Supports electronic risk review for CYP inhibition profiling

Building-block level CYP data unavailable; inference from published lead optimization studies

Evidence Dimension	Potential for CYP1A2 inhibition based on aniline electronic character
Target Compound Data	3-Fluoro substitution: σm = +0.337 (electron-withdrawing), reduced aniline nitrogen electron density
Comparator Or Baseline	Parent (H): σm = 0.00; 3-Methyl: σm = −0.069 (electron-donating, potentially higher CYP inhibition risk); 4-Fluoro: σp = +0.062 (weaker electron withdrawal)
Quantified Difference	Quantitative CYP inhibition data not available for individual building blocks; inference based on electronic trends from published LRRK2 inhibitor optimization
Conditions	CYP1A2 inhibition measured in recombinant enzyme assays during LRRK2 lead optimization (Chan et al., 2013)

Why This Matters

The 3-fluoro substitution pattern is consistent with strategies used to reduce CYP inhibition liability in lead optimization, making it a more prudent choice for programs concerned with drug–drug interaction risks than electron-donating or non-fluorinated analogs.

• [1] Chan, B. K. et al. Discovery of a Highly Selective, Brain-Penetrant Aminopyrazole LRRK2 Inhibitor. ACS Med. Chem. Lett. 4, 85–90 (2013). DOI: 10.1021/ml3003258. View Source

Procurement-Driven Application Scenarios for 3-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline

SAR Exploration of Fluorine Positional Effects on Membrane Permeability in Lead Optimization

Medicinal chemistry teams synthesizing compound libraries around a pyrazole-aniline core can use the 3-fluoro building block to systematically probe the impact of fluorine position on cellular permeability. The measured ΔLogP of +0.51 relative to the 2-fluoro and 4-fluoro analogs provides a quantifiable basis for selecting the 3-fluoro regioisomer when increased lipophilicity is desired to improve passive diffusion across cell membranes.

Metabolic Soft-Spot Engineering Using Regioselective Hydroxylation Data

In drug discovery programs where metabolic stability is a key optimization parameter, the 3-fluoro compound's free para position offers a defined site for Phase I hydroxylation [1]. This enables medicinal chemists to use the 3-fluoro building block as a probe to assess metabolic liability at the para site, or to deliberately incorporate a metabolically labile position that can be subsequently blocked in later optimization rounds—an option unavailable with the 4-fluoro analog.

Electronic Modulation of Aniline Nitrogen for Targeted Covalent Inhibitor Design

The enhanced electron-withdrawing character of the meta-fluoro substituent (σm = +0.337 vs σp = +0.062 for para-fluoro) [2] makes the 3-fluoro building block valuable for tuning the nucleophilicity of the aniline nitrogen. This is particularly relevant in the design of targeted covalent inhibitors or in modulating the pKa of the aniline NH for optimal target engagement at physiological pH.

Building Block Procurement for Antiviral Drug Discovery Programs Targeting Chemokine Receptors

Research groups engaged in CCR5 or related chemokine receptor antagonist programs can directly incorporate the 3-fluoro building block into SAR studies, leveraging the validated precedent of the N-substituted pyrazole-aniline scaffold in antiviral drug discovery [3]. The compound provides a specific, well-characterized entry point into this therapeutically relevant chemical space.

Application

Selection Property

Validation Focus

Fluorine regioisomer SAR studies

Regioisomer-dependent lipophilicity profile

Membrane permeability assay context

Metabolic soft-spot profiling studies

Para-position metabolic accessibility

Phase I hydroxylation site review

Targeted covalent inhibitor research

Meta-fluoro electron-withdrawing character

Aniline nitrogen reactivity context

Chemokine receptor antagonist research

N-substituted pyrazole-aniline scaffold

Reported CCR5 chemotype context

• [1] Rietjens, I. M. C. M. & Vervoort, J. Microsomal metabolism of fluoroanilines. Xenobiotica 19, 1297–1305 (1989). View Source
• [2] Hammett equation constants: σm (meta-F) = +0.337; σp (para-F) = +0.062. Available at: https://ipfs.io/ipfs/QmXoypizjW3WknFiJnKLwHCnL72vedxjQkDDP1mXWo6uco/wiki/Hammett_equation.html View Source
• [3] Lemoine, R. C. et al. Exploration of a new series of CCR5 antagonists. Bioorg. Med. Chem. Lett. 20, 4753–4756 (2010). View Source